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Compound of Interest

(3-(tert-Butyl)-5-
Compound Name:
methylphenyl)boronic acid

Cat. No.: B067400

An In-Depth Technical Guide to (3-(tert-Butyl)-5-methylphenyl)boronic acid

This guide provides comprehensive technical information on (3-(tert-Butyl)-5-
methylphenyl)boronic acid, tailored for researchers, scientists, and professionals in drug
development. It covers compound identification, physicochemical properties, a representative
synthesis protocol, key applications in organic synthesis, and essential safety and handling
information.

Compound Identification

(3-(tert-Butyl)-5-methylphenyl)boronic acid is an organoboron compound widely utilized as a
building block in organic chemistry, particularly in palladium-catalyzed cross-coupling reactions.

Identifier Value

CAS Number 193905-93-0[1][2]

IUPAC Name (3-tert-butyl-5-methylphenyl)boronic acid[1]
Molecular Formula C11H17BO2[1]

MDL Number MFCD03411938

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b067400?utm_src=pdf-interest
https://www.benchchem.com/product/b067400?utm_src=pdf-body
https://www.benchchem.com/product/b067400?utm_src=pdf-body
https://www.benchchem.com/product/b067400?utm_src=pdf-body
https://www.benchchem.com/product/b067400?utm_src=pdf-body
https://www.chemenu.com/products/193905-93-0.html
https://lab-chemicals.com/product/3-tert-butyl-5-methylphenylboronic-acid/
https://www.chemenu.com/products/193905-93-0.html
https://www.chemenu.com/products/193905-93-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The key quantitative properties of the compound are summarized below. This data is essential
for planning chemical reactions, purification, and storage.

Property Value

Molecular Weight 192.06 g/mol

Physical Form Solid

INChl Key XWWPIVKWAIMBMU-UHFFFAOYSA-N
SMILES Cclcc(ce(cl)C(C)(C)C)B(O)O

Synthesis and Experimental Protocols

Arylboronic acids are typically synthesized via the reaction of an organolithium or Grignard
reagent with a trialkyl borate, followed by acidic hydrolysis. While a specific peer-reviewed
synthesis for this exact molecule is not readily available, a representative and widely accepted
protocol, adapted from the synthesis of structurally similar boronic acids, is provided below[3].

Representative Synthesis Workflow

»
>
Lithiation & Borylation
__________________ Intermediate Hydrolysis
1. n-BuLi, THF
2. B(OMe)3 (3-(tert-Butyl)-5-methylphenyl)
Aqueous Acid boronic acid
(e.g., HCI)

1-Bromo-3-(tert-butyl)- Reaction at -78 °C
5-methylbenzene

Click to download full resolution via product page

Caption: General synthesis of (3-(tert-Butyl)-5-methylphenyl)boronic acid.

Experimental Protocol: Synthesis of (3-(tert-Butyl)-5-
methylphenyl)boronic acid

o Materials: 1-bromo-3-(tert-butyl)-5-methylbenzene, n-butyllithium (n-BuLi) in hexanes,
trimethyl borate (B(OMe)s), anhydrous tetrahydrofuran (THF), 1 M hydrochloric acid (HCI),
and tert-butyl methyl ether (MTBE).
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e Procedure:

o

Dissolve 1-bromo-3-(tert-butyl)-5-methylbenzene in anhydrous THF in a flame-dried,
three-neck flask under an inert atmosphere (e.g., argon or nitrogen).

o Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add a solution of n-butyllithium (1.1 equivalents) dropwise, maintaining the
temperature at -78 °C. Stir for 30-60 minutes at this temperature to ensure complete
lithium-halogen exchange.

o Add trimethyl borate (1.2 equivalents) dropwise to the reaction mixture, again maintaining
the temperature at -78 °C. Allow the mixture to stir for an additional 2 hours at this
temperature.

o Remove the cooling bath and allow the reaction to warm to room temperature, stirring
overnight (approx. 12 hours).

o Quench the reaction by slowly adding 1 M aqueous HCI, adjusting the pH to approximately
2-3.

o Transfer the mixture to a separatory funnel and extract the product with MTBE (3x).

o Combine the organic layers, dry over anhydrous sodium sulfate (Na2S0Oa), filter, and
concentrate under reduced pressure to yield the crude boronic acid.

o Purify the crude product by recrystallization or silica gel column chromatography to obtain
the final product.

Applications in Research and Development

(3-(tert-Butyl)-5-methylphenyl)boronic acid is a valuable reagent primarily used in the
Suzuki-Miyaura cross-coupling reaction. This reaction is a cornerstone of modern organic
synthesis for its ability to form carbon-carbon (C-C) bonds, particularly for creating biaryl and
substituted aromatic structures.[4][5] Its steric bulk, provided by the tert-butyl group, can
influence the selectivity and efficiency of these coupling reactions.[6]
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The Suzuki-Miyaura reaction is of paramount importance in medicinal chemistry for the
synthesis of complex drug candidates, as it is tolerant of a wide variety of functional groups.[4]

Suzuki-Miyaura Catalytic Cycle

Pd(0)L_n R-X (Aryl Halide)

(Active Catalyst)

Oxidative
Addition
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Product
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Click to download full resolution via product page
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

Proper handling of (3-(tert-Butyl)-5-methylphenyl)boronic acid is crucial to ensure laboratory
safety. The compound is classified as hazardous, and appropriate precautions must be taken.
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Safety Information Details

Signal Word Danger

H302: Harmful if swallowed.H318: Causes

serious eye damage.

Hazard Statements

P280: Wear protective gloves, clothing, and

eye/face protection.P305+P351+P338: IF IN
Precautionary Codes EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

Store in a cool, dark, and tightly sealed

container away from incompatible materials like

Storage o -
oxidizing agents. Classified under Storage Class
11 (Combustible Solids).
Use in a well-ventilated area.[7] Avoid breathing
Handling dust and prevent its generation.[7] Wash hands

thoroughly after handling.

) ) Safety glasses or face shield, protective gloves,
Personal Protective Equipment (PPE) )
and a dust respirator are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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